Cas no 84559-08-0 (3-(Trifluoromethyl)benzene-1,2-diol)

3-(Trifluoromethyl)benzene-1,2-diol structure
84559-08-0 structure
Product name:3-(Trifluoromethyl)benzene-1,2-diol
CAS No:84559-08-0
MF:C7H5O2F3
MW:178.109
CID:2698687
PubChem ID:187423

3-(Trifluoromethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 84559-08-0
    • SCHEMBL5515511
    • 3-Trifluoromethylcatechol
    • 1,2-Benzenediol, 3-(trifluoromethyl)-
    • 113678-92-5
    • DTXSID90921159
    • 3-(trifluoromethyl)benzene-1,2-diol
    • EN300-1599512
    • QNQKVMUAFHMBTP-UHFFFAOYSA-N
    • Benzene-1,2-diol, 3-(trifluoromethyl)-
    • 3-Tfm-catechol
    • 3-(Trifluoromethyl)benzene-1,2-diol
    • Inchi: InChI=1S/C7H5F3O2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3,11-12H
    • InChI Key: QNQKVMUAFHMBTP-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 178.02416388Da
  • Monoisotopic Mass: 178.02416388Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 2.1

3-(Trifluoromethyl)benzene-1,2-diol Related Literature

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